Met-12

• Molecular Formula: C71H99N17O17
• Molecular Weight: 1462.6 g/mol
• InChI: InChI=1S/C71H99N17O17/c1-10-38(7)59(88-67(100)53(29-45-32-75-35-78-45)80-62(95)49(72)28-44-31-74-34-77-44)69(102)83-51(25-41-12-18-46(89)19-13-41)64(97)81-50(24-36(3)4)63(96)76-33-57(93)79-40(9)61(94)86-58(37(5)6)68(101)84-54(30-56(73)92)65(98)82-52(26-42-14-20-47(90)21-15-42)66(99)87-60(39(8)11-2)70(103)85-55(71(104)105)27-43-16-22-48(91)23-17-43/h12-23,31-32,34-40,49-55,58-60,89-91H,10-11,24-30,33,72H2,1-9H3,(H2,73,92)(H,74,77)(H,75,78)(H,76,96)(H,79,93)(H,80,95)(H,81,97)(H,82,98)(H,83,102)(H,84,101)(H,85,103)(H,86,94)(H,87,99)(H,88,100)(H,104,105)/t38-,39-,40-,49-,50-,51-,52-,53-,54-,55-,58-,59-,60-/m0/s1
• InChIKey: CAXAYWNJYGEWAI-QZJYLVOGSA-N

Met-12 Procurement Guide

Met-12 (CAS 1242964-46-0) is a 12-amino acid small peptide inhibitor of the Fas receptor (sequence: H-His-His-Ile-Tyr-Leu-Gly-Ala-Val-Asn-Tyr-Ile-Tyr-OH) with a molecular weight of 1462.65 and molecular formula C71H99N17O17 . This compound suppresses Fas receptor-mediated apoptosis in photoreceptor cells and reduces caspase activation, positioning it as a specialized tool compound for investigating retinal neuroprotection mechanisms .

Fas pathway inhibition studies Sequence-specific Fas receptor peptide inhibitor with mutant-control validation

Retinal detachment apoptosis model Photoreceptor neuroprotection pathway research

Mechanism-of-action benchmark Distinct profile from inactive mutant peptide and clinical-stage analogs

Why Generic Inhibitors Cannot Substitute Met-12

In-class substitution among Fas-targeting peptides is not scientifically valid due to fundamental differences in physicochemical behavior that directly affect formulation feasibility for intravitreal delivery. Met-12 exhibits a severely restrictive pH-solubility profile, failing to achieve satisfactory aqueous solubility at any pH above 2.7, whereas structurally modified analogs demonstrate solubility exceeding 40 mg/mL at low pH conditions [1]. This formulation barrier dictates that procurement decisions cannot rely on nominal target identity alone; the compound's physical properties govern experimental reproducibility in ocular models and present a distinct challenge not observed with all Fas peptide analogs.

Sequence-activity specificity Fas-binding YLGA motif and mutant-control validation limit direct substitution with non-specific Fas inhibitors or general anti-apoptotic peptides.

Solubility-driven formulation risk Very limited aqueous solubility at physiological pH may alter in vivo exposure and activity compared to soluble peptide analogs, complicating direct interchange.

• [1] ONL Therapeutics, Inc. Patent CN113651873A: Peptide Compositions and Methods of Use. Publication Date: November 16, 2021. Example 2: pH-Solubility Curve. View Source

Met-12 vs. Mutant Peptide: Quantitative Evidence

Caspase 8 Inhibition After Retinal Detachment

Met-12 presents a critical formulation challenge that differentiates it from structurally related Fas-inhibitory peptides. In a direct head-to-head comparison, Met-12 failed to achieve satisfactory formulation in substantially aqueous media at any pH above 2.7, whereas the analog designated 'Compound 1' (His-His-Ile-Tyr-Leu-Gly-Ala-Val-Asn-Tyr-Ile-Tyr-NH2; SEQ ID NO: 1) demonstrated solubility of at least 40 mg/mL at low pH (approximately pH 2.4) [1]. The patent further documents that even an apparently clear solution of 10 mg/mL Met-12 in 20 mM citrate buffer (pH 2.8) exhibited considerable material loss upon filtration, resulting in at least a five-fold loss of activity in in vitro and in vivo assays [2].

Caspase 8 Reduction

Head-to-head

Approximately 50% reduction in caspase 8 activity (P=0.028) vs. inactive mutant peptide mMet

Reported caspase-8 endpoint context

Rat retinal-RPE separation model; 24 h post-detachment

Evidence Dimension	pH-Solubility Profile
Target Compound Data	Met-12: No satisfactory aqueous formulation achievable at any pH > 2.7; 5-fold activity loss upon filtration from 10 mg/mL citrate buffer (pH 2.8) solution
Comparator Or Baseline	Compound 1 analog (His-His-Ile-Tyr-Leu-Gly-Ala-Val-Asn-Tyr-Ile-Tyr-NH2): ≥40 mg/mL solubility at pH 2.4, forms clear solution without filtration loss
Quantified Difference	Qualitative: Met-12 fails solubility criteria satisfied by analog; quantitative: ≥5-fold loss of activity upon standard filtration
Conditions	pH titration in aqueous media; filtration of 10 mg/mL solution in 20 mM citrate buffer (pH 2.8)

Why This Matters

Procurement decisions must account for formulation workflow: Met-12 requires ultra-low pH (<2.7) or pure DMSO injection conditions for intravitreal delivery, increasing experimental complexity and potentially compromising in vivo data reproducibility relative to more soluble analogs.

• [1] ONL Therapeutics, Inc. Patent CN113651873A: Peptide Compositions and Methods of Use. Publication Date: November 16, 2021. Example 2, paragraph [0117]: pH-Solubility Curve. View Source
• [2] ONL Therapeutics, Inc. Patent CN113651873A: Peptide Compositions and Methods of Use. Publication Date: November 16, 2021. Technical Problem Statement: 'Suspension or gel administration of Met-12 results in great loss of potency.' View Source

Caspase 3 Inhibition After Retinal Detachment

In a study evaluating nitroxide reduction rates, Met-12-DS exhibited significantly slower reduction kinetics compared to the comparator compound 5-DS. Met-12-DS demonstrated a reduction rate (k) of -0.5064 ± 0.1347, whereas 5-DS showed a rate of -0.7887 ± 0.0638 (p < 0.05) [1]. Correspondingly, the half-reduction time (t₁/₂) for Met-12-DS was 104.42 ± 26.04 minutes, which is 64% longer than the 63.66 ± 5.01 minutes observed for 5-DS (p < 0.01) [2].

Caspase 3 Reduction

Head-to-head

Approximately 50% reduction in caspase 3 activity (P=0.017) vs. mMet

Supports downstream executioner caspase pathway interpretation

Same model; 24 h post-detachment

Evidence Dimension	Nitroxide reduction rate and half-reduction time
Target Compound Data	Met-12-DS: k = -0.5064 ± 0.1347; t₁/₂ = 104.42 ± 26.04 min
Comparator Or Baseline	5-DS: k = -0.7887 ± 0.0638; t₁/₂ = 63.66 ± 5.01 min
Quantified Difference	Reduction rate: 35.8% slower for Met-12-DS; Half-life: 64% longer (40.76 min increase)
Conditions	In vitro nitroxide reduction assay

Why This Matters

This kinetic differentiation provides a measurable parameter for distinguishing Met-12 from structurally related compounds in experimental systems where nitroxide reduction serves as a readout, though the biological relevance to Fas inhibition remains to be established.

• [1] Molecules. 2020;25(21):5138. Table 1(A): Rate of Nitroxide Reduction. doi:10.3390/molecules25215138. View Source
• [2] Molecules. 2020;25(21):5138. Table 1(B): Half-Reduction Time of a Nitroxide. doi:10.3390/molecules25215138. View Source

Caspase 9 Inhibition After Retinal Detachment

In a sodium iodate-induced retinal injury model, intravitreal injection of Met-12 demonstrated protective effects on both retinal pigment epithelium (RPE) and photoreceptor cells. Met-12 treatment significantly reduced activation of Fas-mediated death pathways, resulting in reduced RPE and photoreceptor death and a decreased immune response [1]. The study assessed the ability of intravitreal Met-12 injection to prevent RPE and photoreceptor cell death.

Caspase 9 Reduction

Head-to-head

Approximately 50% reduction in caspase 9 activity (P=0.037) vs. mMet

Intrinsic pathway suppression context

Rat retinal-RPE separation model; 24 h

Evidence Dimension	In vivo retinal protection efficacy
Target Compound Data	Met-12: Significant reduction in Fas-mediated death pathway activation and decreased RPE/photoreceptor death (qualitative assessment)
Comparator Or Baseline	Untreated/vehicle control (sodium iodate injury model)
Quantified Difference	Not quantified in available excerpts; described as 'significantly reduced'
Conditions	Sodium iodate-induced retinal injury model; intravitreal injection route

Why This Matters

This in vivo validation establishes Met-12's functional activity in a disease-relevant ocular model, providing evidence for its utility in retinal neuroprotection studies despite formulation challenges, though direct head-to-head comparison with alternative Fas inhibitors in this model is not available.

• [1] Protective Effect of Met12, a Small Peptide Inhibitor of Fas, on the Retinal Pigment Epithelium and Photoreceptor After Sodium Iodate Injury. Investigative Ophthalmology & Visual Science. Available via OvidDS/RCSENG. View Source

Met-12 Research Applications

Fas-Mediated Apoptosis in Retinal Detachment

Met-12 is appropriate for in vitro studies investigating Fas receptor-mediated apoptotic signaling in photoreceptor cell lines. The compound's documented ability to suppress Fas-mediated apoptosis and reduce caspase activation makes it suitable for pathway interrogation experiments where formulation constraints are manageable in cell culture systems. Researchers should note that activity loss may occur upon filtration of aqueous solutions, requiring careful preparation in DMSO or ultra-low pH buffers [1].

Benchmarking Novel Fas Inhibitors

Based on evidence of protective effects in sodium iodate-induced retinal injury models , Met-12 can be employed in in vivo proof-of-concept studies for retinal neuroprotection. However, procurement for in vivo applications must account for the formulation barrier: intravitreal injection requires either ultra-low pH (<2.7) solutions or pure DMSO injections, both of which are suboptimal for intravitreal delivery [1]. Experimental protocols should incorporate appropriate vehicle controls to account for these formulation artifacts.

Fas-Dependent vs. Fas-Independent Apoptosis

Met-12 serves as a critical reference compound for SAR studies aimed at improving Fas-inhibitory peptide properties. The documented formulation liabilities of Met-12 (pH-solubility restriction above 2.7; 5-fold activity loss upon filtration) contrast sharply with modified analogs such as 'Compound 1' that achieve ≥40 mg/mL solubility. This direct comparative data supports the use of Met-12 as a benchmark for evaluating whether structural modifications improve pharmaceutical properties without compromising target engagement.

Ocular Peptide Formulation and Delivery

In analytical chemistry and quality control contexts, the nitroxide reduction kinetics of Met-12-DS (k = -0.5064 ± 0.1347; t₁/₂ = 104.42 ± 26.04 min) may serve as a compound-specific fingerprint parameter distinguishable from related compounds like 5-DS. This property can be leveraged for identity confirmation or batch-to-batch consistency assessment in specialized analytical workflows.

Application

Selection Property

Validation Focus

Retinal detachment Fas pathway model

Fas receptor engagement specificity vs. inactive mutant control

Caspase and photoreceptor survival endpoint analysis

Novel Fas inhibitor benchmarking

Well-characterized in vivo comparator with defined solubility limits

Comparative caspase and histological endpoint studies

Fas-dependent vs. Fas-independent apoptosis dissection

Inactive mutant peptide control differentiates Fas-specific effects

Apoptosis pathway dissection using matched inactive control

Ocular peptide formulation and delivery research

Challenge compound with severely restricted aqueous solubility

Formulation-dependent activity and stability endpoints

• [1] ONL Therapeutics, Inc. Patent CN113651873A: Peptide Compositions and Methods of Use. Publication Date: November 16, 2021. View Source
• [2] Molecules. 2020;25(21):5138. Table 1: Nitroxide Reduction Kinetics. View Source